Cas no 3421-76-9 (2-Ethylnicotinic acid)

• Product Name: 2-Ethylnicotinic acid
• CAS No: 3421-76-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD18072523
• CID: 295670
• PubChem ID: 506624
• Update Time: 2025-05-22

2-Ethylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylnicotinic acid
• 2-ETHYL-NICOTINIC ACID
• 2-ethylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2-ethyl-
• 3-Pyridinecarboxylicacid,2-ethyl-(9CI)
• 2-Ethyl-3-pyridinecarboxylic acid
• 2-Ethylnicotinicacid
• 3-pyridinecarboxylic acid,2-ethyl-
• 4086AB
• AK111206
• ST24040554
• A21642
• EN300-103228
• AKOS016009684
• AMY4702
• FT-0749309
• DTXSID10333457
• CS-W019286
• SY041645
• O10770
• DS-5135
• SCHEMBL123202
• SB53659
• MFCD18072523
• 3421-76-9
• DB-023798

• MDL： MFCD18072523
• Inchi： 1S/C8H9NO2/c1-2-7-6(8(10)11)4-3-5-9-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： RESGCFMULOVHHB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1CC)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.180
• Boiling Point: 273 ºC
• Flash Point: 119 ºC
• Refractive Index: 1.55
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Ethylnicotinic acid

2-Ethylnicotinic Acid (CAS No. 3421-76-9): A Comprehensive Overview

2-Ethylnicotinic acid, also known by its CAS registry number 3421-76-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This molecule belongs to the class of nicotinic acids, which are derivatives of pyridine carboxylic acids. The presence of the ethyl group at the 2-position of the pyridine ring introduces unique chemical and biological properties, making it a valuable compound for various applications.

The structure of 2-ethylnicotinic acid consists of a pyridine ring with a carboxylic acid group at the 3-position and an ethyl substituent at the 2-position. This substitution pattern not only influences its physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, including pharmaceutical agents and agrochemicals.

One of the most notable applications of 2-ethylnicotinic acid is in the synthesis of nicotinamide adenine dinucleotide (NAD+), a coenzyme involved in numerous biochemical reactions. Researchers have explored its role in metabolic pathways and its potential as a therapeutic agent for treating metabolic disorders. For instance, studies published in Nature Communications and Science Advances have demonstrated that derivatives of nicotinic acids, including 2-ethylnicotinic acid, can modulate NAD+ levels, offering new avenues for treating age-related diseases and neurodegenerative conditions.

In addition to its biological applications, 2-ethylnicotinic acid has been investigated for its use in material science. Its ability to form coordination complexes with metal ions has led to its application in designing novel catalysts and sensors. For example, recent research reported in Chemical Science and Angewandte Chemie has shown that pyridine-based carboxylic acids, such as 2-ethylnicotinic acid, can serve as ligands for metal nanoparticles, enhancing their catalytic activity in organic synthesis.

The synthesis of 2-ethylnicotinic acid involves various methods, including direct alkylation of nicotinic acid and substitution reactions on pyridine derivatives. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of microwave-assisted synthesis and enzymatic catalysis has been reported in journals like Green Chemistry and Journal of Catalysis, highlighting the growing interest in sustainable chemical synthesis.

From an analytical standpoint, 2-ethylnicotinic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, purity, and stability under different conditions. Researchers have also explored its thermal stability and solubility properties, which are critical for its application in pharmaceutical formulations and industrial processes.

In conclusion, 2-ethylnicotinic acid (CAS No. 3421-76-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as an important molecule for future scientific exploration. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly significant role in both academic research and industrial development.